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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzophenone

Cat. No.: B072208

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Hydroxy-5-methylbenzophenone (CAS No. 1470-57-1), a compound of interest in various
chemical and pharmaceutical research fields. This document is intended to serve as a valuable
resource for laboratory professionals, offering readily accessible data and standardized
experimental protocols.

Core Physical Properties

2-Hydroxy-5-methylbenzophenone is a substituted aromatic ketone. Its physical
characteristics are crucial for its handling, formulation, and application in research and
development.

Data Presentation

A summary of the key physical and chemical identifiers for 2-Hydroxy-5-
methylbenzophenone is provided below.
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Property Value Reference
Molecular Formula C14H1202 [1112]
Molecular Weight 212.24 g/mol [3]

Light orange to yellow to green
Appearance [4]
powder to crystal.

Melting Point 83-85 °C [1112]
Boiling Point 312.08 °C (rough estimate) [1][4]
CAS Registry Number 1470-57-1 [2]

InChl=1S/C14H1202/c1-10-7-
InChl 8-13(15)12(9-10)14(16)11-5-3-
2-4-6-11/h2-9,15H,1H3

OQERFUGURPLBQH-
InChlKey
UHFFFAOYSA-N
SMILES Cclcce(O)c(cl)C(=0)c2ccecc2
LogP (predicted) 3.9 [3]

Solubility Profile

While specific quantitative solubility data for 2-Hydroxy-5-methylbenzophenone is not readily
available in the literature, a qualitative assessment can be made based on its chemical
structure and data from analogous compounds. As a substituted benzophenone with a hydroxyl
group, it is expected to be poorly soluble in water and soluble in various organic solvents. For a
similar compound, 2'-Hydroxy-5'-methylacetophenone, it is reported to be practically insoluble
in water and soluble in ethanol[5].

A general qualitative solubility profile is presented below.
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Solvent Expected Solubility
Water Insoluble

Ethanol Soluble

Methanol Soluble

Acetone Soluble
Dichloromethane Soluble

Diethyl Ether Soluble

Toluene Soluble

Hexane Sparingly Soluble

Experimental Protocols

Detailed methodologies for determining the key physical properties of 2-Hydroxy-5-
methylbenzophenone are outlined below. These protocols are based on standard laboratory
practices.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid-to-liquid phase transition
ocCcCurs.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
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Procedure:

o Sample Preparation: A small amount of 2-Hydroxy-5-methylbenzophenone is finely ground
using a mortar and pestle. The open end of a capillary tube is pressed into the powder. The
tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed
end, aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus. The thermometer is inserted into its designated holder.

¢ Measurement:

o Arapid preliminary heating is performed to get an approximate melting point. The heating
rate is set relatively high.

o The apparatus is allowed to cool.

o A new sample is prepared and the apparatus is heated rapidly to about 15-20 °C below
the approximate melting point.

o The heating rate is then reduced to 1-2 °C per minute.

o The temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire sample becomes a clear liquid (T2) are recorded. The melting point range is
reported as Tz - Ta.

Boiling Point Determination (Thiele Tube Method - for
solids with a boiling point)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:
e Thiele tube

e Mineral oil or other suitable heating fluid
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Small test tube

Capillary tube (sealed at one end)

Thermometer

Bunsen burner or micro-burner

Clamp and stand
Procedure:

o Sample Preparation: A small amount of 2-Hydroxy-5-methylbenzophenone is placed in the
small test tube. A capillary tube, with its sealed end up, is placed inside the test tube
containing the sample.

o Apparatus Setup: The test tube assembly is attached to the thermometer using a rubber
band or wire, ensuring the sample is level with the thermometer bulb. This assembly is then
clamped and immersed in the Thiele tube containing mineral oil, with the oil level above the
sample.

e Measurement:
o The side arm of the Thiele tube is gently heated.
o As the temperature rises, air trapped in the capillary tube will bubble out.

o Heating is continued until a steady stream of bubbles emerges from the open end of the
capillary tube.

o The heat source is then removed.

o The temperature at which the bubbling stops and the liquid just begins to be drawn back
into the capillary tube is recorded as the boiling point.

Solubility Determination (Qualitative)

Objective: To determine the solubility of the compound in various solvents.
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Apparatus:

Small test tubes

Vortex mixer or stirring rods

Spatula

Graduated cylinders or pipettes

Procedure:

Sample Preparation: A small, measured amount of 2-Hydroxy-5-methylbenzophenone
(e.g., 10 mg) is placed into a series of clean, dry test tubes.

e Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL) is added to each test
tube.

o Observation: Each tube is agitated (e.g., using a vortex mixer) for a set period (e.g., 1-2
minutes) at a controlled temperature (e.g., room temperature).

» Classification: The solubility is observed and classified as:
o Soluble: The entire solid dissolves.

o Sparingly Soluble: A significant portion of the solid dissolves, but some remains
undissolved.

o Insoluble: No apparent dissolution of the solid.

Logical Relationships of Physical Properties

The following diagram illustrates the hierarchical relationship and determination flow of the core
physical properties of a chemical compound like 2-Hydroxy-5-methylbenzophenone.
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Logical Flow of Physical Property Determination
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Caption: Logical flow for determining the physical properties of 2-Hydroxy-5-
methylbenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chembk.com [chembk.com]

e 2. 2-HYDROXY-5-METHYLBENZOPHENONE | 1470-57-1 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b072208?utm_src=pdf-body-img
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-body
https://www.benchchem.com/product/b072208?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-HYDROXY-5-METHYLBENZOPHENONE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6306465.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. 2-Hydroxy-5-methylbenzophenone | C14H1202 | CID 73851 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4.2-HYDROXY-5-METHYLBENZOPHENONE One Chongging Chemdad Co. , Ltd
[chemdad.com]

e 5. 2-Hydroxy-5-methylacetophenone | COH1002 | CID 15068 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
2-Hydroxy-5-methylbenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072208#physical-properties-of-2-hydroxy-5-
methylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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